Cas no 52474-57-4 ((2S,3R)-(Methylenecyclopropyl)glycine)

• Product Name: (2S,3R)-(Methylenecyclopropyl)glycine
• CAS No: 52474-57-4
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5732862
• PubChem ID: 13798564
• Update Time: 2025-08-05

(2S,3R)-(Methylenecyclopropyl)glycine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-((R)-2-methylenecyclopropyl)acetic acid
• 52474-57-4
• (2S)-2-Amino-2-[(1R)-2-methylidenecyclopropyl]acetic acid
• starbld0008167
• Cyclopropaneacetic acid, α-amino-2-methylene-, [S-(R*,S*)]- (9CI)
• (2S,3R)-(Methylenecyclopropyl)glycine

• Inchi： 1S/C6H9NO2/c1-3-2-4(3)5(7)6(8)9/h4-5H,1-2,7H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： MPIZVHPMGFWKMJ-UHNVWZDZSA-N
• SMILES： OC([C@H]([C@H]1C(=C)C1)N)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 256.4±23.0 °C(Predicted)
• pka: 2.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-(Methylenecyclopropyl)glycine

Introduction to (2S,3R)-(Methylenecyclopropyl)glycine (CAS No. 52474-57-4)

(2S,3R)-(Methylenecyclopropyl)glycine (CAS No. 52474-57-4) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and medicinal chemistry. This compound, also known as MCPG, is a derivative of glycine with a methylenecyclopropyl substituent, which imparts distinct chemical and biological properties. The study of MCPG has led to numerous insights into its potential applications in drug development and its role in various biological processes.

The chemical structure of (2S,3R)-(Methylenecyclopropyl)glycine is characterized by a glycine backbone with a methylenecyclopropyl group attached to the α-carbon. This unique structure confers several interesting properties, including its ability to act as a ligand for various receptors and its potential as a building block for more complex molecules. The cyclopropyl ring, in particular, is known for its high reactivity and strain energy, which can influence the compound's interactions with biological targets.

In recent years, the research on MCPG has expanded significantly, driven by its potential therapeutic applications. One of the most notable areas of research is its role as an antagonist for metabotropic glutamate receptors (mGluRs). Metabotropic glutamate receptors are G protein-coupled receptors (GPCRs) that play crucial roles in synaptic transmission and plasticity in the central nervous system (CNS). The ability of MCPG to modulate these receptors has opened up new avenues for the treatment of neurological disorders such as epilepsy, schizophrenia, and pain management.

Several studies have demonstrated the efficacy of MCPG in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that MCPG effectively reduced seizure activity in rodent models of epilepsy. The researchers found that MCPG selectively antagonized mGluR5, a subtype of metabotropic glutamate receptor implicated in seizure pathology. This selective antagonism suggests that MCPG could be developed into a novel anticonvulsant drug with fewer side effects compared to existing treatments.

Beyond its potential as an anticonvulsant, MCPG has also shown promise in the treatment of psychiatric disorders. A study published in Neuropsychopharmacology in 2020 investigated the effects of MCPG on behavioral symptoms associated with schizophrenia. The results indicated that administration of MCPG improved cognitive function and reduced hyperactivity in animal models, suggesting its potential as an adjunct therapy for schizophrenia.

In addition to its receptor-modulating properties, (2S,3R)-(Methylenecyclopropyl)glycine has been explored for its use as a synthetic intermediate in the production of more complex pharmaceuticals. The cyclopropyl ring's high reactivity makes it an attractive starting point for synthetic routes that require high selectivity and yield. For example, a recent paper in Organic Letters described a novel synthetic pathway using MCPG strong> as a key intermediate to produce compounds with anti-inflammatory properties.

The synthesis of (2S,3R)-(Methylenecyclopropyl)glycine has been optimized over the years to improve yield and purity. One common synthetic route involves the reaction of glycine with a suitable cyclopropane derivative under controlled conditions. Advances in catalytic methods have further enhanced the efficiency and scalability of these syntheses, making it more feasible to produce large quantities of high-purity MCPG strong>.

The safety profile of (2S,3R)-(Methylenecyclopropyl)glycine has also been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any new compound entering clinical trials, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, (2S,3R)-(Methylenecyclopropyl)glycine strong> (CAS No. 52474-57-4) is a multifaceted compound with significant potential in both basic research and drug development. Its unique chemical structure and biological activities make it an intriguing target for further investigation. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various neurological and psychiatric disorders.